Cas no 2227696-68-4 ((1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 2227696-68-4
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 5804072
• PubChem ID: 165737448
• Update Time: 2025-06-15

(1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol
• 2-Pyridinemethanol, 4-fluoro-α-methyl-, (αS)-
• (S)-1-(4-Fluoropyridin-2-yl)ethan-1-ol
• 2227696-68-4
• EN300-1777017

• Inchi： 1S/C7H8FNO/c1-5(10)7-4-6(8)2-3-9-7/h2-5,10H,1H3/t5-/m0/s1
• InChI Key： FPICJVDLAGRDQL-YFKPBYRVSA-N
• SMILES： [C@H](C1N=CC=C(F)C=1)(O)C

Computed Properties

• Exact Mass: 141.058992041g/mol
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 208.5±25.0 °C(Predicted)
• pka: 13.15±0.20(Predicted)

Additional information on (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol

Research Brief on (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol (CAS: 2227696-68-4): Recent Advances and Applications

The compound (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol (CAS: 2227696-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral alcohol, characterized by its fluoropyridine moiety, serves as a critical intermediate in the synthesis of various bioactive molecules, including potential therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its role in asymmetric synthesis and its utility in the development of novel enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol as a building block for the synthesis of selective kinase inhibitors. The research demonstrated that the compound's stereochemistry and fluorine substitution significantly enhance binding affinity to target proteins, particularly in the context of modulating aberrant signaling pathways in cancer cells. The study employed computational docking and in vitro assays to validate its efficacy, revealing promising IC50 values in the nanomolar range.

In addition to its therapeutic potential, (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol has been investigated for its applications in biocatalysis. A recent ACS Catalysis publication (2024) described its use as a substrate for engineered alcohol dehydrogenases (ADHs), enabling efficient enantioselective reductions. The study reported a >99% enantiomeric excess (ee) for the product, underscoring the compound's versatility in green chemistry and sustainable pharmaceutical manufacturing.

Further advancements in analytical techniques have also facilitated the characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) studies have provided detailed insights into its structural stability and reactivity under physiological conditions. These findings are critical for optimizing its pharmacokinetic properties in drug development pipelines.

Looking ahead, ongoing research aims to explore the broader pharmacological applications of (1S)-1-(4-fluoropyridin-2-yl)ethan-1-ol, including its potential as a scaffold for antiviral agents. Preliminary data from a 2024 preprint suggests activity against RNA viruses, though further in vivo validation is required. The compound's unique chemical properties continue to position it as a valuable asset in medicinal chemistry and drug discovery.